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Introduction

PT-141, also known as Bremelanotide, is a synthetic peptide analog of the alpha-melanocyte-

stimulating hormone (α-MSH).[1][2] It functions as a melanocortin receptor agonist, with a novel

mechanism of action that targets the central nervous system to influence sexual arousal and

desire.[1] Unlike traditional therapies for sexual dysfunction that often target the vascular

system, PT-141's effects are centrally mediated.[1][2] This document provides detailed dosage

and administration guidelines, experimental protocols derived from clinical trials, and a

summary of its mechanism of action for research and drug development purposes.

Mechanism of Action
PT-141 is a non-selective agonist for several melanocortin receptor subtypes, with the following

order of potency: MC1R, MC4R, MC3R, MC5R, MC2R.[3] Its therapeutic effects on sexual

function are primarily attributed to its activity on the melanocortin 3 and 4 receptors (MC3R and

MC4R) located in the central nervous system, particularly within the hypothalamus.[1][4][5][6]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b560285#bc-rfq
https://enavvi.com/insights/pt-141-bremelanotide-for-sexual-dysfunction-clinical-guide-for-physicians
https://www.bostonmedicalgroup.com/what-is-pt-141-mechanism-benefits-how-it-works/
https://enavvi.com/insights/pt-141-bremelanotide-for-sexual-dysfunction-clinical-guide-for-physicians
https://enavvi.com/insights/pt-141-bremelanotide-for-sexual-dysfunction-clinical-guide-for-physicians
https://www.bostonmedicalgroup.com/what-is-pt-141-mechanism-benefits-how-it-works/
https://www.accessdata.fda.gov/drugsatfda_docs/label/2019/210557s000lbl.pdf
https://enavvi.com/insights/pt-141-bremelanotide-for-sexual-dysfunction-clinical-guide-for-physicians
https://mensreproductivehealth.com/pt-141-for-men-a-new-drug-to-treat-erectile-dysfunction-and-low-libido/
https://www.cambridge.org/core/journals/cns-spectrums/article/abs/neurobiology-of-bremelanotide-for-the-treatment-of-hypoactive-sexual-desire-disorder-in-premenopausal-women/CB2718A94BC8F52E562867A0F1689B15
https://www.paragonsportsmedicine.com/peptides/pt-141
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560285?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Activation of these receptors, especially the MC4R in the medial preoptic area (mPOA) of the

hypothalamus, initiates a cascade of neural events.[5] This stimulation is believed to increase

the release of dopamine, a key neurotransmitter associated with reward, pleasure, and sexual

motivation.[5][7] By enhancing these excitatory dopaminergic pathways, PT-141 helps to

increase libido and sexual arousal.[6][7]
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Caption: Signaling pathway of PT-141 in the central nervous system.

Dosage and Administration Guidelines
The dosage and administration of PT-141 vary depending on the indication, route of

administration, and patient population. The following tables summarize quantitative data from

clinical trials and approved usage.

Table 1: FDA-Approved and Clinical Trial Dosage for
Women

Indication Population Dosage
Route of
Administrat
ion

Timing &
Frequency

Reference

Hypoactive

Sexual

Desire

Disorder

(HSDD)

Premenopau

sal Women
1.75 mg

Subcutaneou

s Injection

At least 45

minutes

before

anticipated

sexual

activity. Max:

1 dose/24h; 8

doses/month.

[1][8][9][10]

[11]

Female

Sexual

Arousal

Disorder

(FSAD) /

HSDD

Premenopau

sal Women
1.75 mg

Subcutaneou

s Injection

As-needed

for up to 24

weeks in

clinical trials.

[12]

Table 2: Investigational and Off-Label Dosage
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Population Dosage
Route of
Administration

Timing &
Frequency

Reference

Men with Erectile

Dysfunction (ED)
Adult Men

>7 mg

(statistically

significant effect)

Subcutaneous

Injection

~30 minutes

prior to sexual

activity.

Men with ED

(Combination

Therapy)

Adult Men

7.5 mg PT-141

with 25 mg

sildenafil

Subcutaneous

Injection & Oral
As needed.

General Adult

Use (Off-label)
Men and Women 1.75 mg to 2 mg

Subcutaneous

Injection

At least 45

minutes before

sexual activity.

General Adult

Use

(Compounded)

Men and Women
1-2 sprays (0.5-2

mg per spray)
Intranasal Spray

30-60 minutes

prior to sexual

activity.

Experimental Protocols
The following are detailed methodologies for key experiments cited in the development and

evaluation of PT-141.

Protocol 1: Phase III Efficacy and Safety Study for HSDD
in Premenopausal Women (RECONNECT Trials Model)
Objective: To evaluate the efficacy and safety of as-needed subcutaneous PT-141 (1.75 mg) for

the treatment of HSDD in premenopausal women.

Methodology:

Study Design: A 24-week, randomized, double-blind, placebo-controlled, multicenter trial.[11]

Participant Selection:

Inclusion Criteria: Premenopausal women (mean age ~39 years) diagnosed with acquired,

generalized HSDD for at least six months.[9][11] Participants must experience marked
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distress or interpersonal difficulty due to low sexual desire.

Exclusion Criteria: HSDD attributed to co-existing medical or psychiatric conditions,

relationship problems, or medication effects.[3]

Randomization: Participants are randomized in a 1:1 ratio to receive either PT-141 (1.75 mg)

or a matching placebo, self-administered via a subcutaneous autoinjector.[11]

Treatment Protocol:

Participants are instructed to self-administer the assigned treatment as needed,

approximately 45 minutes before anticipated sexual activity.[9]

Frequency is limited to no more than one dose in 24 hours and a maximum of eight doses

per month.[1][9]

Efficacy Endpoints (Coprimary):

Female Sexual Function Index (FSFI): Change from baseline to end-of-study in the desire

domain score (FSFI-D).

Female Sexual Distress Scale-Desire/Arousal/Orgasm (FSDS-DAO): Change from

baseline in the score for question 13, which measures distress related to low sexual

desire.[10]

Safety Monitoring:

Record all treatment-emergent adverse events (TEAEs), with a focus on nausea, flushing,

and headache.[11]

Monitor vital signs, including blood pressure, at baseline and subsequent visits.

Data Analysis: Efficacy is determined by comparing the mean change from baseline to week

24 in the coprimary endpoints between the PT-141 and placebo groups using appropriate

statistical models.
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Caption: Workflow for a Phase III clinical trial of PT-141.

Protocol 2: Reconstitution of Lyophilized PT-141 for
Research
Objective: To properly reconstitute lyophilized PT-141 powder for subcutaneous administration

in a research setting.

Materials:

Vial of lyophilized PT-141 (e.g., 10 mg)

Bacteriostatic water for injection

Sterile syringe (e.g., 3 mL) and needle

Alcohol swabs

Methodology:

Preparation:

Remove the plastic caps from both the PT-141 vial and the bacteriostatic water vial.

Wipe the rubber stoppers of both vials with an alcohol swab and allow them to air dry.
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Reconstitution:

Using a sterile syringe, draw the desired volume of bacteriostatic water. For a 10 mg vial

of PT-141, drawing 3.0 mL of bacteriostatic water will result in a final concentration of

approximately 3.33 mg/mL.[8]

Slowly inject the bacteriostatic water into the PT-141 vial, angling the needle so the water

runs down the side of the vial wall to minimize foaming.[8]

Dissolution:

Gently swirl or roll the vial between the fingers to dissolve the lyophilized powder. Do not

shake the vial, as this can denature the peptide.

The solution should be clear and free of particulate matter once fully dissolved.

Storage:

Label the reconstituted vial with the date and final concentration.

Store the vial under refrigeration at 2–8 °C (35.6–46.4 °F), protected from light.[8]

PT-141 Administration

Route of Administration

Subcutaneous (SC) Intranasal (IN)

Dosage: 1.75 mg
(FDA-Approved for HSDD)

Timing: ≥45 mins pre-activity

Frequency: Max 1x/24h, 8x/month

Dosage: 1-2 sprays/nostril
(Compounded Formulation)

Timing: 30-60 mins pre-activity

Frequency: Per provider guidance
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Caption: Logic diagram for PT-141 administration routes and dosages.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b560285?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560285?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

